Cas no 339549-11-0 (Acetonitrile,2-(5-methoxy-3(2H)-benzofuranylidene)-)

Acetonitrile,2-(5-methoxy-3(2H)-benzofuranylidene)- structure
339549-11-0 structure
Product Name:Acetonitrile,2-(5-methoxy-3(2H)-benzofuranylidene)-
CAS No:339549-11-0
MF:C11H9NO2
MW:187.194662809372
CID:302126
PubChem ID:15618724
Update Time:2025-04-19

Acetonitrile,2-(5-methoxy-3(2H)-benzofuranylidene)- Chemical and Physical Properties

Names and Identifiers

    • Acetonitrile,2-(5-methoxy-3(2H)-benzofuranylidene)-
    • Acetonitrile,(5-methoxy-3(2H)-benzofuranylidene)- (9CI)
    • 339549-11-0
    • ACETONITRILE,(5-METHOXY-3(2H)-BENZOFURANYLIDENE)-
    • Inchi: 1S/C11H9NO2/c1-13-9-2-3-11-10(6-9)8(4-5-12)7-14-11/h2-4,6H,7H2,1H3/b8-4-
    • InChI Key: OLTUJBVTUMWDIM-YWEYNIOJSA-N
    • SMILES: O1C/C(=C/C#N)/C2C=C(C=CC1=2)OC

Computed Properties

  • Exact Mass: 187.06337
  • Monoisotopic Mass: 187.063
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 289
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 42.2A^2
  • XLogP3: 1.2

Experimental Properties

  • PSA: 42.25
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